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The table below summarizes the key performance metrics and characteristics of WIKI4 based on published

studies.

Inhibitor Molecular Ezfe(:(t:ld Key Mechanism of Key Characteristics |
Name Target Action Differentiators
(1C50)
WIKI4 TNKS2 26 nM [1] Inhibits TNKS2 Structurally distinct from earlier
(Tankyrase enzymatic activity, TNKS inhibitors; inhibits Wnt/[3-
2) stabilizes AXIN, catenin signaling in cancer and
promotes [3-catenin stem cells [2]
degradation [2]
XAV939 TNKS1/2 Information Stabilizes AXIN, One of the first identified small-
missing promotes [3-catenin molecule TNKS inhibitors;

degradation [2] used as a reference compound
in studies [2]

A crystal structure of human TNKS2 in complex with WIKI4 (PDB ID: 4BFP) has been solved, which
reveals that WIKI4 binds to the adenosine subsite of the catalytic domain in a novel binding mode. This
structural insight is valuable for understanding its selectivity and for the further development of inhibitors

based on its scaffold [3].

Experimental Data & Protocols
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The foundational data for WIKI4 comes from a high-throughput screening campaign and subsequent

validation experiments.

¢ High-Throughput Screen: The initial discovery of WIKI4 involved screening a library of 6,492
compounds using A375 melanoma cells stably transduced with a [3-catenin-activated reporter (BAR).
Hits were selected based on their ability to inhibit Wnt3A-dependent luciferase activity without
reducing cell viability [2].

¢ Functional Validation: Follow-up experiments confirmed the biological impact of WIKI4 [2]:

o Colony Formation Assay: DLD1 colorectal carcinoma cells were plated at low density and
treated with WIKI4 over ten days. WIKI4 inhibited colony formation, demonstrating its effect on
cell growth [2].

o Western Blot Analysis: Treatment of DLD1 cells with WIKI4 (1 uM) for 2-24 hours significantly
increased the steady-state protein levels of AXIN1 and AXINZ2, confirming its action on the Wnt/
[B-catenin pathway [2].

o Target Gene Expression: WIKI4 was shown to inhibit the expression of Wnt/(3-catenin target
genes (e.g., c-myc, Cyclin D1) at the mRNA and protein levels [1].

Whnt/B-Catenin Signhaling Pathway & WIKI4 Mechanism

The following diagram illustrates the Wnt/p-catenin signaling pathway and the precise point where WIKI4

exerts its inhibitory effect.
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This diagram shows that in the Inactive State, B-catenin is constantly phosphorylated and degraded. When
the pathway is active, the destruction complex is inhibited, allowing [3-catenin to accumulate and drive gene
transcription. WIKI4 inhibits Tankyrase (TNKS), which normally promotes the degradation of AXIN—a
key component of the destruction complex. By blocking TNKS, WIKI4 stabilizes AXIN, thereby helping to

restore the destruction complex's ability to target [3-catenin for degradation [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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